10.1039/B306738F | Two carbon homologated α,β-unsaturated aldehydes from alcohols using the in situoxidation–Wittig reaction

Two carbon homologated α,β-unsaturated aldehydes from alcohols using the in situoxidation–Wittig reaction

Chemical Communications Pub Date: 2003-08-04 DOI: 10.1039/B306738F

Abstract

The in situ oxidation–Wittig reaction, followed by subsequent hydrolysis, has been applied to the conversion of primary alcohols into α,β-unsaturated aldehydes. This conversion, which proceeds via the intermediacy of the homologated unsaturated dioxolanes, gives good to excellent yields with a range of benzylic alcohols and heterocyclic methanols.

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Journal Name：Chemical Communications

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